molecular formula C20H19F3N6O B2355477 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-4-carboxamide CAS No. 1351651-40-5

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-4-carboxamide

Cat. No. B2355477
CAS RN: 1351651-40-5
M. Wt: 416.408
InChI Key: NKCULXCVRHQCBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H19F3N6O and its molecular weight is 416.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

  • The synthesis of pyrazolo[3,4-d]pyrimidines derivatives and their significant antibacterial activity were explored, indicating the potential for these compounds in antimicrobial research (Rahmouni et al., 2014).

Antimycobacterial Activity

  • Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives were designed and synthesized, revealing considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. This highlights their potential as scaffolds for developing new antimycobacterial agents (Lv et al., 2017).

Anticancer and Anti-inflammatory Agents

  • A novel series of pyrazolopyrimidine derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting their utility as potential anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Antiviral Activity

  • The development of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines and their evaluation as antirhinovirus agents were reported, showcasing the potential of these compounds in antiviral research (Hamdouchi et al., 1999).

Anti-angiogenic Activity

  • The synthesis and evaluation of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives for their anti-angiogenic activity using the chick chorioallantoic membrane (CAM) model were described. Some derivatives showed significant anti-angiogenic and DNA cleavage activities, indicating their potential in cancer research (Kambappa et al., 2017).

properties

IUPAC Name

1-(6-imidazol-1-ylpyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19F3N6O/c21-20(22,23)15-2-1-3-16(10-15)27-19(30)14-4-7-28(8-5-14)17-11-18(26-12-25-17)29-9-6-24-13-29/h1-3,6,9-14H,4-5,7-8H2,(H,27,30)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKCULXCVRHQCBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=NC=NC(=C3)N4C=CN=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19F3N6O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-4-carboxamide

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